NTPDase-IN-1

• Molecular Formula: C18H25N3OS2
• Molecular Weight: 363.5 g/mol
• InChI: InChI=1S/C18H25N3OS2/c1-5-10-23-18-21-20-17(24-18)19-16(22)13(4)15-8-6-14(7-9-15)11-12(2)3/h6-9,12-13H,5,10-11H2,1-4H3,(H,19,20,22)
• InChIKey: DTINHYCNGDGSHA-UHFFFAOYSA-N

NTPDase-IN-1 Selectivity and Potency Overview

NTPDase-IN-1 (compound 5a; CAS 2962812-29-7) is a synthetic thiadiazole amide derivative that acts as a selective, non-competitive inhibitor of human nucleoside triphosphate diphosphohydrolases (h-NTPDases) [1]. It belongs to a structurally distinct chemotype—1,3,4-thiadiazole amides—that had not previously been evaluated against NTPDases before its disclosure in 2022 [1]. The compound exhibits sub-micromolar inhibitory activity against h-NTPDase-1 (IC50 = 0.05 µM), h-NTPDase-2 (IC50 = 0.23 µM), and h-NTPDase-8 (IC50 = 0.54 µM), while essentially sparing h-NTPDase-3 (IC50 > 100 µM), defining its characteristic isozyme selectivity fingerprint [1]. NTPDase-IN-1 inhibits h-NTPDase-1 and -2 through a non-competitive mechanism with a Km value of 21 µM determined for h-NTPDase-1 [1]. The compound is supplied for preclinical research applications in cancer immunology, inflammatory disorders, and bacterial infection studies [1].

Selective NTPDase-1/-2/-8 pathway inhibition study fit

Isozyme-selectivity profiling workflow support

Non-competitive mechanism assay context

• [1] Abbas S, Afzal S, Nadeem H, Hussain D, Langer P, Sévigny J, Ashraf Z, Iqbal J. Synthesis, characterization and biological evaluation of thiadiazole amide derivatives as nucleoside triphosphate diphosphohydrolases (NTPDases) inhibitors. Bioorg Chem. 2022 Jan;118:105456. doi: 10.1016/j.bioorg.2021.105456. PMID: 34800887. View Source

Why NTPDase-IN-1 Is Not Interchangeable with Generic Inhibitors

NTPDase inhibitors are not functionally interchangeable despite targeting enzymes within the same family. NTPDase-IN-1 occupies a unique selectivity space defined by its isozyme fingerprint: potent inhibition of h-NTPDase-1, -2, and -8 combined with >100 µM IC50 against h-NTPDase-3 [1]. By contrast, the widely used reference inhibitor ARL 67156 is a weak competitive inhibitor (Ki ~11–18 µM) that also inhibits NPP1 and CD73, introducing confounding off-target effects [2]. POM-1 (sodium polyoxotungstate) inhibits NTPDase-1, -2, and -3 non-selectively and additionally blocks central synaptic transmission independent of NTPDase inhibition . Within the same thiadiazole amide series, NTPDase-IN-2 (compound 5g) preferentially targets h-NTPDase-2 (IC50 = 0.04 µM) with weaker activity at h-NTPDase-8 (IC50 = 2.27 µM) and negligible data for h-NTPDase-1 and -3, while NTPDase-IN-3 (compound 5e) is a pan-inhibitor with no isozyme spared [1]. Substituting any of these compounds for NTPDase-IN-1 fundamentally alters the pharmacological profile under investigation and precludes attribution of biological effects to specific NTPDase isozymes. Researchers requiring a tool compound with the precise h-NTPDase-1/-2/-8 trifecta while leaving h-NTPDase-3 intact must verify the selectivity data rather than assuming class-level equivalence.

Class Pan-inhibitors (e.g., POM-1) lack NTPDase-3 sparing; isoform attribution may shift.

Potency ARL 67156 exhibits weaker target engagement; assay-response context may not transfer.

Mechanism Competitive inhibitors are surmountable by ATP; pathway-response endpoints may differ.

• [1] Abbas S, et al. Bioorg Chem. 2022 Jan;118:105456. doi: 10.1016/j.bioorg.2021.105456. PMID: 34800887. View Source
• [2] Schäkel L, Schmies CC, Idris RM, Luo X, Lee SY, Lopez V, Mirza S, Vu TH, Pelletier J, Sévigny J, Namasivayam V, Müller CE. Nucleotide Analog ARL67156 as a Lead Structure for the Development of CD39 and Dual CD39/CD73 Ectonucleotidase Inhibitors. Front Pharmacol. 2020 Sep 8;11:1294. doi: 10.3389/fphar.2020.01294. PMID: 33013365. View Source

NTPDase-IN-1 Quantitative Differentiation Evidence

Isozyme Selectivity Fingerprint: NTPDase-3 Sparing vs Pan-Inhibitors

NTPDase-IN-1 exhibits a distinct selectivity pattern characterized by potent inhibition of three of the four human NTPDase isozymes while leaving the fourth (h-NTPDase-3) essentially untouched. In the same study that produced the compound series, h-NTPDase-3 was noted as 'the least susceptible isozyme' to this chemotype, with only three compounds (5d, 5e, 5j) among ten tested showing strong h-NTPDase-3 inhibition [1]. NTPDase-IN-1 (5a) gave an IC50 >100 µM against h-NTPDase-3, representing a >2,000-fold selectivity window over its h-NTPDase-1 target (IC50 = 0.05 µM) [1]. This contrasts sharply with NTPDase-IN-3 (5e), which inhibits all four isozymes (h-NTPDase-3 IC50 = 0.38 µM; h-NTPDase-8 IC50 = 0.05 µM; h-NTPDase-1 IC50 = 0.21 µM; h-NTPDase-2 IC50 = 1.07 µM) , and with POM-1, which inhibits h-NTPDase-1 (Ki = 2.58 µM), h-NTPDase-3 (Ki = 3.26 µM), and h-NTPDase-2 (Ki = 28.8 µM) without meaningful selectivity .

Isozyme Selectivity

Head-to-head

NTPDase-3 IC50 >100 µM vs NTPDase-IN-3 (0.38 µM)

Enables NTPDase-3 pathway dissection

>2,000-fold window over h-NTPDase-1 target.

Evidence Dimension	Isozyme selectivity across the four human NTPDase isoforms
Target Compound Data	IC50: h-NTPDase-1 = 0.05 µM; h-NTPDase-2 = 0.23 µM; h-NTPDase-8 = 0.54 µM; h-NTPDase-3 > 100 µM
Comparator Or Baseline	NTPDase-IN-3 (5e): h-NTPDase-1 = 0.21 µM, h-NTPDase-2 = 1.07 µM, h-NTPDase-3 = 0.38 µM, h-NTPDase-8 = 0.05 µM. POM-1: h-NTPDase-1 Ki = 2.58 µM, h-NTPDase-2 Ki = 28.8 µM, h-NTPDase-3 Ki = 3.26 µM, h-NTPDase-8 not reported.
Quantified Difference	NTPDase-IN-1 h-NTPDase-3 IC50 is >263-fold higher than NTPDase-IN-3 (0.38 µM) and >38-fold higher than POM-1 Ki (2.58 µM, closest isozyme comparator), demonstrating unique NTPDase-3 sparing.
Conditions	In vitro enzymatic inhibition assay using recombinant human NTPDase isoforms expressed in COS-7 cells; malachite green colorimetric detection; Abbas et al. 2022 [1].

Why This Matters

For researchers studying NTPDase-3-specific biology, using a pan-inhibitor would confound interpretation; NTPDase-IN-1 enables dissection of NTPDase-1/-2/-8-mediated effects without NTPDase-3 interference, a capability not offered by any of the comparator compounds.

• [1] Abbas S, et al. Bioorg Chem. 2022 Jan;118:105456. doi: 10.1016/j.bioorg.2021.105456. PMID: 34800887. View Source

Potency Advantage at h-NTPDase-1 vs ARL 67156

NTPDase-IN-1 demonstrates a large potency margin over ARL 67156, the most frequently cited competitive NTPDase1/CD39 inhibitor in the literature. Against the primary therapeutic target h-NTPDase-1, NTPDase-IN-1 achieves an IC50 of 0.05 ± 0.008 µM [1]. ARL 67156, characterized as a weak competitive inhibitor, exhibits a Ki of approximately 11 µM for NTPDase1 (CD39) [2]. Even the most potent ARL 67156 derivatives developed through dedicated SAR optimization (compounds 31 and 33) reached only ~1 µM Ki [2]. The potency gap between NTPDase-IN-1 and ARL 67156 is approximately 220-fold. Against NTPDase-2, NTPDase-IN-1 (IC50 = 0.23 µM) is approximately 78-fold more potent than ARL 67156's NTPDase3 Ki of ~18 µM (ARL 67156 NTPDase-2 Ki not explicitly reported in the primary characterization) [1][2]. This potency advantage is achieved without the additional CD73 inhibitory activity that characterizes ARL 67156 and its derivatives [2].

Potency vs ARL 67156

Cross-study

~220-fold higher target engagement

Supports low-concentration assay design

IC50 0.05 µM vs Ki ~11 µM for ARL 67156.

Evidence Dimension	Inhibitory potency at h-NTPDase-1 (CD39)
Target Compound Data	IC50 = 0.05 ± 0.008 µM (h-NTPDase-1); non-competitive mechanism [1]
Comparator Or Baseline	ARL 67156: Ki = 11 µM (h-NTPDase-1/CD39); competitive mechanism. ARL 67156 derivatives 31 and 33: Ki ≈ 1 µM [2]
Quantified Difference	NTPDase-IN-1 is ~220-fold more potent than ARL 67156 and ~20-fold more potent than the best ARL 67156 derivatives at h-NTPDase-1.
Conditions	NTPDase-IN-1: malachite green colorimetric assay, recombinant h-NTPDases expressed in COS-7 cells [1]. ARL 67156: capillary electrophoresis with laser-induced fluorescence detection (CE-LIF) using fluorescent-labeled ATP derivative, confirmed by orthogonal malachite green assay versus natural substrate ATP [2].

Why This Matters

The 220-fold difference in target engagement potency means NTPDase-IN-1 can achieve near-complete h-NTPDase-1 inhibition at sub-micromolar concentrations where ARL 67156 shows negligible effect, critical for cell-based assays where high concentrations may cause solvent toxicity or off-target activity.

• [1] Abbas S, et al. Bioorg Chem. 2022 Jan;118:105456. doi: 10.1016/j.bioorg.2021.105456. PMID: 34800887. View Source
• [2] Schäkel L, et al. Front Pharmacol. 2020 Sep 8;11:1294. doi: 10.3389/fphar.2020.01294. PMID: 33013365. View Source

Non-Competitive Mechanism vs Competitive and Allosteric Inhibitors

NTPDase-IN-1 inhibits h-NTPDase-1 and h-NTPDase-2 through a non-competitive mechanism, with a Km value of 21 µM determined for h-NTPDase-1, indicating that the inhibitor binds to both the free enzyme and the enzyme-substrate complex with equal affinity and does not compete with ATP at the active site [1]. This mechanism is fundamentally distinct from ARL 67156, an ATP analog that acts as a competitive inhibitor at the substrate-binding pocket (Ki ≈ 11 µM for NTPDase1) [2], and from ticlopidine-derived benzotetrahydropyridines, which were recently characterized as allosteric CD39 inhibitors binding outside the active site [3]. The non-competitive mode of NTPDase-IN-1 means its inhibitory potency is not surmountable by increasing substrate (ATP) concentration, a critical consideration for in vivo or ex vivo settings where extracellular ATP levels fluctuate orders of magnitude depending on tissue context and disease state [2]. Within the same thiadiazole amide series, NTPDase-IN-2 (5g) also exhibits non-competitive inhibition but with a different Km of 74 µM for h-NTPDase-2 and a distinct selectivity profile favoring h-NTPDase-2/-8 .

Inhibition Mechanism

Cross-study

Non-competitive; Km = 21 µM (h-NTPDase-1)

Not surmountable by ATP in high-stress models

Contrasts with ATP-competitive ARL 67156.

Evidence Dimension	Mechanism of enzyme inhibition and susceptibility to substrate competition
Target Compound Data	Non-competitive inhibitor of h-NTPDase-1/-2; Km = 21 µM for h-NTPDase-1. Inhibitor binds enzyme and enzyme-substrate complex [1].
Comparator Or Baseline	ARL 67156: competitive inhibitor (ATP-competitive, Ki = 11 µM). Ticlopidine/benzotetrahydropyridines: allosteric inhibitors [2][3]. NTPDase-IN-2 (5g): non-competitive, Km = 74 µM for h-NTPDase-2 .
Quantified Difference	Mechanism not surmountable by substrate for NTPDase-IN-1; ARL 67156 is surmountable by ATP. Km of NTPDase-IN-1 (21 µM) is 3.5-fold lower than NTPDase-IN-2 (74 µM), indicating tighter binding to the non-competitive site.
Conditions	Enzyme kinetics analysis using recombinant h-NTPDase-1 and h-NTPDase-2; varying ATP substrate concentrations in the presence of inhibitor; malachite green assay [1].

Why This Matters

The non-competitive mechanism ensures consistent target engagement regardless of local ATP concentration, making NTPDase-IN-1 the preferred choice for experiments in high-ATP environments such as tumor microenvironments or sites of tissue damage where competitive inhibitors like ARL 67156 lose efficacy.

• [1] Abbas S, et al. Bioorg Chem. 2022 Jan;118:105456. doi: 10.1016/j.bioorg.2021.105456. PMID: 34800887. View Source
• [2] Schäkel L, et al. Front Pharmacol. 2020 Sep 8;11:1294. doi: 10.3389/fphar.2020.01294. PMID: 33013365. View Source
• [3] Bi C, et al. Synthesis and structure-activity relationships of ticlopidine derivatives and analogs as inhibitors of ectonucleotidase CD39. Bioorg Chem. 2023 Jun;135:106460. doi: 10.1016/j.bioorg.2023.106460. PMID: 37023582. View Source

Optimal Research Applications for NTPDase-IN-1

Cancer Immune Evasion Studies Without NTPDase-3 Confounding

In tumor immunology research, CD39 (NTPDase-1) and CD73 cooperate to generate immunosuppressive adenosine from extracellular ATP. NTPDase-IN-1 enables researchers to block NTPDase-1, -2, and -8 simultaneously while leaving NTPDase-3 activity intact, as demonstrated by its >100 µM IC50 against h-NTPDase-3 compared to 0.05 µM against h-NTPDase-1 [1]. This selectivity profile is critical because NTPDase-3 is expressed on specific immune cell subsets and on pancreatic beta cells, where its inhibition may produce confounding effects unrelated to the tumor-intrinsic ATP-adenosine axis. No other commercially available NTPDase inhibitor provides this specific combination of isozyme coverage and exclusion. The non-competitive mechanism (Km = 21 µM for h-NTPDase-1) ensures that the inhibitor remains effective in the ATP-rich tumor microenvironment where competitive inhibitors like ARL 67156 are outcompeted by high local substrate concentrations [1][2].

SAR Studies with Defined Thiadiazole Amide Scaffold

For medicinal chemistry teams optimizing NTPDase inhibitors, NTPDase-IN-1 serves as the benchmark compound for the 1,3,4-thiadiazole amide chemotype. The Abbas et al. (2022) study provides a complete isozyme activity table across all four human NTPDases for ten compounds (5a–j), establishing a robust SAR framework [1]. Within this scaffold series, NTPDase-IN-1 (5a) is identified as the most potent inhibitor for h-NTPDase-1 (IC50 = 0.05 ± 0.008 µM) and represents the ibuprofen-derived sub-series, whereas NTPDase-IN-2 (5g) and NTPDase-IN-3 (5e) represent the flurbiprofen-derived sub-series with distinct selectivity profiles [1]. Researchers procuring NTPDase-IN-1 for SAR expansion can directly reference the published computational docking data that maps its binding mode within the respective isozyme homology models, an advantage not available for earlier-generation inhibitors like POM-1 or h-NTPDase-IN-1 (compound 3i) from alternative chemotypes [1].

Bacterial Infection Research Targeting NTPDase-2 and NTPDase-1

NTPDase-IN-1 exhibits an IC50 of 0.23 µM against h-NTPDase-2, making it substantially more potent than POM-1 (Ki = 28.8 µM for NTPDase-2) and ARL 67156 (primarily characterized for NTPDase-1/3, with NTPDase-2 activity poorly defined) [1]. NTPDase-2 preferentially hydrolyzes nucleoside triphosphates over diphosphates and is implicated in host-pathogen interactions during bacterial infections. The combination of h-NTPDase-2 inhibition with h-NTPDase-1 blockade (0.05 µM) in a single compound distinguishes NTPDase-IN-1 from NTPDase-IN-2, which achieves even greater h-NTPDase-2 potency (0.04 µM) but lacks reported activity against h-NTPDase-1 and -3 in the same assay platform [1]. For infection models where both NTPDase-1 and -2 contribute to pathology, NTPDase-IN-1 provides dual coverage in a single chemical entity, simplifying experimental design compared to using multiple selective inhibitors.

Application

Selection Property

Validation Focus

Cancer immune evasion studies

Isozyme selectivity review

NTPDase-3 activity monitoring

Medicinal chemistry SAR expansion

Thiadiazole amide scaffold context

Computational docking model review

Bacterial infection model studies

Dual NTPDase-1/-2 pathway context

Host-pathogen interaction endpoints

• [1] Abbas S, et al. Bioorg Chem. 2022 Jan;118:105456. doi: 10.1016/j.bioorg.2021.105456. PMID: 34800887. View Source
• [2] Schäkel L, et al. Front Pharmacol. 2020 Sep 8;11:1294. doi: 10.3389/fphar.2020.01294. PMID: 33013365. View Source